Cas no 13332-07-5 (Benzenamine, 2,3,6-trifluoro-4-iodo-N,N-dimethyl-)

Benzenamine, 2,3,6-trifluoro-4-iodo-N,N-dimethyl- structure
13332-07-5 structure
Product Name:Benzenamine, 2,3,6-trifluoro-4-iodo-N,N-dimethyl-
CAS No:13332-07-5
MF:C8H7F3IN
MW:301.047564744949
CID:1236844
Update Time:2024-08-04

Benzenamine, 2,3,6-trifluoro-4-iodo-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,3,6-trifluoro-4-iodo-N,N-dimethyl-
    • Inchi: 1S/C8H7F3IN/c1-13(2)8-4(9)3-5(12)6(10)7(8)11/h3H,1-2H3
    • InChI Key: LRHACTNJDVPWTC-UHFFFAOYSA-N
    • SMILES: C1(N(C)C)=C(F)C=C(I)C(F)=C1F

Computed Properties

  • Exact Mass: 300.95711

Experimental Properties

  • Density: 1.856±0.06 g/cm3(Predicted)
  • Boiling Point: 249.3±40.0 °C(Predicted)
  • PSA: 3.24
  • pka: 2.68±0.50(Predicted)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.